Cas no 1803665-74-8 (3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine
• CAS No: 1803665-74-8
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4922558
• Update Time: 2025-10-28

3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H7F3N2/c8-5-1-2-12-6(7(9)10)4(5)3-11/h1-2,7H,3,11H2
• InChI Key： HWWUQEIBJWLLKE-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine

3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine: A Comprehensive Overview

3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine, also known by its CAS number 1803665-74-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple fluorine atoms and an amino group in its structure makes it a versatile molecule with potential applications in drug design and material science.

The structure of 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine is characterized by a pyridine ring with substituents at positions 2, 3, and 4. At position 2, there is a difluoromethyl group (-CF₂H), which introduces electron-withdrawing effects due to the electronegativity of fluorine atoms. The amino group (-NH₂) is attached at position 3 via a methylene bridge (-CH₂-), while a fluorine atom is present at position 4. This combination of substituents creates a unique electronic environment around the pyridine ring, influencing its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine as a building block in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic and electrophilic aromatic substitutions makes it a valuable intermediate in organic synthesis. For instance, researchers have explored its use in the construction of heterocyclic compounds with anti-tumor and anti-viral properties.

The synthesis of this compound typically involves multi-step reactions, often starting from pyridine derivatives. One common approach is the Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the amino and difluoromethyl groups. The optimization of these reaction conditions has been a focus of recent research to improve yield and purity.

In terms of physical properties, 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine exhibits a melting point around 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum shows strong absorption bands due to the conjugated π-system of the pyridine ring, which can be modulated by the electron-withdrawing substituents.

The biological activity of this compound has been studied extensively in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in cancer progression and viral replication. For example, studies have shown that it can inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, its ability to bind to viral proteins suggests potential applications in antiviral therapy.

Safety assessments have also been conducted for 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine. Acute toxicity studies indicate that it has low toxicity when administered orally or intravenously, with LD₅₀ values exceeding 500 mg/kg in mice. However, chronic exposure studies are still underway to fully understand its long-term effects on health and environment.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-4-fluoropyridine (CAS No: 1803665-74-8) is a promising compound with diverse applications in organic synthesis and drug discovery. Its unique structure, reactivity, and biological activity make it a valuable tool for researchers in various scientific disciplines.